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Compound of Interest

Compound Name: MPT0G211

CAS No.: 2151853-97-1

Cat. No.: B10821705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the cellular and molecular mechanisms of

MPT0G211, a potent and highly selective histone deacetylase 6 (HDAC6) inhibitor. The

information presented herein is intended to support further research and development of this

compound for therapeutic applications in oncology and neurodegenerative diseases.

Core Mechanism of Action
MPT0G211 is a novel, orally active small molecule that demonstrates high selectivity for

HDAC6, a class IIb histone deacetylase. Its primary mechanism of action is the inhibition of

HDAC6's enzymatic activity, leading to the hyperacetylation of its various substrate proteins.

This targeted inhibition disrupts several key cellular signaling pathways implicated in cancer

progression and neurodegeneration.

Quantitative Data Summary
The following tables summarize the key quantitative metrics of MPT0G211's activity from in

vitro studies.
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Parameter Value Selectivity Reference

HDAC6 IC50 0.291 nM
>1000-fold vs. other

HDAC isoforms
[1][2]

Table 1: In Vitro HDAC6 Inhibitory Activity of MPT0G211

Cell Line Cancer Type GI50 Reference

MDA-MB-231
Triple-Negative Breast

Cancer
16.19 µM [2]

MCF-7 Breast Cancer 5.6 µM [2]

Table 2: In Vitro Anti-proliferative Activity of MPT0G211

Impact on Key Cellular Signaling Pathways
MPT0G211 modulates multiple signaling pathways through its selective inhibition of HDAC6.

The following sections detail these effects and are accompanied by visual representations of

the pathways.

Tubulin Acetylation and Microtubule Dynamics
A primary and direct consequence of HDAC6 inhibition by MPT0G211 is the increased

acetylation of α-tubulin, a major component of microtubules.[3] This hyperacetylation alters

microtubule stability and dynamics, which can impact cell division, migration, and intracellular

transport. In combination with vincristine, MPT0G211's effect on microtubule dynamics leads to

mitotic arrest in acute lymphoblastic leukemia cells.[3][4]
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MPT0G211's effect on tubulin acetylation and microtubule dynamics.

Hsp90 Acetylation, Tau Phosphorylation, and
Neuroprotection
In the context of Alzheimer's disease, MPT0G211 has shown neuroprotective effects by

modulating the Hsp90-tau pathway.[1][5] Inhibition of HDAC6 by MPT0G211 leads to the

hyperacetylation of Hsp90, which in turn disrupts the HDAC6-Hsp90 complex. This dissociation

facilitates the ubiquitination and subsequent proteasomal degradation of hyperphosphorylated

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body-img#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://www.cancer-research-network.com/2020/09/15/mpt0g211-is-an-orally-active-and-selective-hdac6-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5974403/
https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


tau (p-tau), a key pathological hallmark of Alzheimer's disease.[1][5] Furthermore, MPT0G211
has been observed to inactivate GSK3β, a kinase involved in tau phosphorylation, thereby

further reducing the p-tau burden.[1][2]
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MPT0G211's neuroprotective mechanism via the Hsp90-tau pathway.
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Actin Reorganization, Cell Motility, and Anti-Metastatic
Effects
MPT0G211 has demonstrated anti-metastatic properties, particularly in triple-negative breast

cancer (TNBC) models.[6] By inhibiting HDAC6, MPT0G211 increases the acetylation of

cortactin, a key regulator of actin polymerization. This leads to the disruption of F-actin

polymerization. Additionally, MPT0G211 downregulates the expression of slingshot protein

phosphatase 1 (SSH1) and active cofilin, further inhibiting the cofilin-F-actin pathway.[6] The

compound also promotes the degradation of aurora-A, a protein involved in cell cycle

progression and migration, through the acetylation of its chaperone, Hsp90.[6]
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MPT0G211's anti-metastatic effects through actin and aurora-A pathways.

DNA Damage Response and Apoptosis in Leukemia
In acute myeloid leukemia (AML) cells, MPT0G211 potentiates the cytotoxic effects of

doxorubicin by modulating the DNA damage response.[3][4] Inhibition of HDAC6 by

MPT0G211 leads to the acetylation of Ku70, a key protein in the non-homologous end-joining
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DNA repair pathway. Acetylated Ku70 releases the pro-apoptotic protein Bax, allowing it to

translocate to the mitochondria and initiate apoptosis.[3][4]

Combined Treatment
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MPT0G211's synergistic effect with doxorubicin on the DNA damage response.

Experimental Protocols
While detailed, step-by-step protocols are proprietary to the conducting research institutions,

the following outlines the general methodologies employed in the characterization of

MPT0G211's effects.

Western Blotting
Objective: To determine the levels of protein expression and post-translational modifications

(e.g., acetylation, phosphorylation).

General Protocol:

Cells (e.g., SH-SY5Y, Neuro-2a, MDA-MB-231, HL-60) are treated with varying

concentrations of MPT0G211 or vehicle control for a specified duration (e.g., 24 hours).[7]

Whole-cell lysates are prepared using appropriate lysis buffers.

Protein concentrations are determined using a standard assay (e.g., BCA assay).

Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane

(e.g., PVDF).

Membranes are blocked and then incubated with primary antibodies specific to the

proteins of interest (e.g., acetylated α-tubulin, total α-tubulin, acetylated Hsp90, total

Hsp90, p-tau, total tau, acetylated Ku70, etc.).

Membranes are washed and incubated with corresponding secondary antibodies

conjugated to a detectable enzyme (e.g., HRP).

Protein bands are visualized using a chemiluminescent substrate and an imaging system.

Cell Viability (MTT) Assay
Objective: To assess the cytotoxic or anti-proliferative effects of MPT0G211.
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General Protocol:

Cells are seeded in 96-well plates and allowed to adhere overnight.

Cells are treated with a range of concentrations of MPT0G211.

After a specified incubation period (e.g., 24-72 hours), MTT reagent is added to each well.

The formazan crystals formed by viable cells are dissolved in a solubilization solution

(e.g., DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate

reader.

Cell viability is calculated as a percentage relative to the vehicle-treated control cells.

Co-Immunoprecipitation (Co-IP)
Objective: To investigate protein-protein interactions (e.g., HDAC6-Hsp90, Ku70-Bax).

General Protocol:

Cells are treated with MPT0G211 or control.

Cells are lysed with a non-denaturing lysis buffer to preserve protein complexes.

The lysate is pre-cleared with protein A/G beads.

A primary antibody targeting one of the proteins in the suspected complex is added to the

lysate and incubated to form an antibody-protein complex.

Protein A/G beads are added to pull down the antibody-protein complex.

The beads are washed to remove non-specifically bound proteins.

The immunoprecipitated proteins are eluted from the beads and analyzed by Western

blotting using an antibody against the other protein in the suspected complex.
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Clinical Development
While numerous HDAC inhibitors are undergoing clinical investigation for various malignancies,

publicly available information as of late 2025 does not indicate a specific clinical trial for

MPT0G211 led by M.D. Anderson Cancer Center.[8][9] The development of novel agents often

involves numerous preclinical studies before advancing to clinical phases, which may be

conducted at various institutions globally. Researchers are encouraged to consult clinical trial

registries for the most current information on the clinical development of MPT0G211.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10821705/docs#mpt0g211-a-technical-guide-to-its-
impact-on-cellular-signaling-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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